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Compound of Interest

Compound Name: Selenium tetrafluoride

Cat. No.: B082031 Get Quote

Selenium Tetrafluoride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of selenium tetrafluoride
(SeF₄), a versatile and potent fluorinating agent. This document details its chemical identifiers,

experimental protocols for its synthesis and application, and critical safety information for its

handling and disposal.

Core Chemical Identifiers
Selenium tetrafluoride is a colorless liquid at room temperature that readily reacts with water.

[1][2] It is a valuable reagent in organic synthesis, particularly for the fluorination of alcohols,

carboxylic acids, and carbonyl compounds.[1][2]

Below is a summary of the key chemical identifiers for selenium tetrafluoride:
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Identifier Value Reference

CAS Number 13465-66-2 [3]

PubChem CID 123311 [3]

InChI InChI=1S/F4Se/c1-5(2,3)4 [3]

InChIKey
PMOBWAXBGUSOPS-

UHFFFAOYSA-N
[3]

SMILES F--INVALID-LINK--(F)F [3]

Molecular Formula F₄Se [3]

Molecular Weight 154.96 g/mol [3]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the hierarchical relationship between the fundamental

chemical identifiers of selenium tetrafluoride.
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Structural & Connectivity Information

Registry & Database Identifiers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082031#selenium-tetrafluoride-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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